Cas no 1256633-41-6 (Ethyl 4-fluoro-2-nitro-5-(1-pyrazolyl)benzoate)

• Product Name: Ethyl 4-fluoro-2-nitro-5-(1-pyrazolyl)benzoate
• CAS No: 1256633-41-6
• MF: C₁₂H₁₀FN₃O₄
• MW: 279.223906040192
• MDL: MFCD18071046
• CID: 1056426
• PubChem ID: 73553905
• Update Time: 2025-09-23

Ethyl 4-fluoro-2-nitro-5-(1-pyrazolyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-fluoro-2-nitro-5-(1H-pyrazol-1-yl)benzoate
• Ethyl 4-Fluoro-2-nitro-5-(1-pyrazolyl)benzoate
• ethyl 4-fluoro-2-nitro-5-pyrazol-1-ylbenzoate
• Ethyl4-Fluoro-2-nitro-5-(1-pyrazolyl)benzoate
• DB-062400
• ETHYL 4-FLUORO-2-NITRO-5-(PYRAZOL-1-YL)BENZOATE
• AKOS022183105
• CS-0321098
• A890038
• SY011999
• MFCD18071046
• C12H10FN3O4
• AS-31894
• 1256633-41-6
• Benzoic acid, 4-fluoro-2-nitro-5-(1H-pyrazol-1-yl)-, ethyl ester
• Ethyl 4-fluoro-2-nitro-5-(1-pyrazolyl)benzoate

• MDL： MFCD18071046
• Inchi： 1S/C12H10FN3O4/c1-2-20-12(17)8-6-11(15-5-3-4-14-15)9(13)7-10(8)16(18)19/h3-7H,2H2,1H3
• InChI Key： QZAVUQIQAFBBIY-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C(=O)OCC)=CC=1N1C=CC=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.06600
• Monoisotopic Mass: 279.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9A^2
• XLogP3: 2

Experimental Properties

• PSA: 89.94000
• LogP: 2.61950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives